N'-acridin-9-yl-4-chlorobenzohydrazide

• Molecular Formula: C20H14ClN3O
• Molecular Weight: 347.8 g/mol
• IUPAC Name: N'-acridin-9-yl-4-chlorobenzohydrazide
• InChI: InChI=1S/C20H14ClN3O/c21-14-11-9-13(10-12-14)20(25)24-23-19-15-5-1-3-7-17(15)22-18-8-4-2-6-16(18)19/h1-12H,(H,22,23)(H,24,25)
• InChI Key: DEKTZASXOSRDDT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C3C=CC=CC3=N2)NNC(=O)C4=CC=C(C=C4)Cl

Description

N’-acridin-9-yl-4-chlorobenzohydrazide is a chemical compound that belongs to the class of acridine derivatives. Acridine derivatives are known for their wide range of biological activities, including antimicrobial, anticancer, and antiviral properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N’-acridin-9-yl-4-chlorobenzohydrazide typically involves the reaction of 9-aminoacridine with 4-chlorobenzoyl chloride in the presence of a base such as triethylamine . The reaction is carried out in an organic solvent like tetrahydrofuran at low temperatures to ensure the formation of the desired product . The reaction can be summarized as follows:

• Dissolve 9-aminoacridine in tetrahydrofuran.
• Add triethylamine to the solution.
• Slowly add 4-chlorobenzoyl chloride to the reaction mixture while maintaining the temperature at 0°C.
• Stir the reaction mixture for 2 hours.
• Isolate the product by filtration and purify it using recrystallization techniques .

Industrial Production Methods

This would include optimizing reaction conditions, using larger reaction vessels, and implementing purification techniques suitable for large-scale production .

Chemical Reactions Analysis

Types of Reactions

N’-acridin-9-yl-4-chlorobenzohydrazide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert the compound into its corresponding amines.

Substitution: The compound can participate in nucleophilic substitution reactions, especially at the chloro-substituted benzene ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophiles like amines or thiols can be used in substitution reactions under basic conditions.

Major Products Formed

Oxidation: Formation of N-oxides.

Reduction: Formation of amines.

Substitution: Formation of substituted benzohydrazides.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its antimicrobial and anticancer properties.

Medicine: Studied as an inhibitor of enzymes like BACE-1, which is implicated in Alzheimer’s disease.

Mechanism of Action

The mechanism of action of N’-acridin-9-yl-4-chlorobenzohydrazide involves its interaction with specific molecular targets. For instance, as a BACE-1 inhibitor, the compound binds to the active site of the enzyme, preventing it from cleaving amyloid precursor protein (APP). This inhibition reduces the production of amyloid-beta peptides, which are associated with the formation of amyloid plaques in Alzheimer’s disease . The binding involves hydrogen bonds and π-π stacking interactions with amino acid residues in the enzyme’s active site .

Comparison with Similar Compounds

Similar Compounds

Acriflavine: An acridine derivative with antimicrobial properties.

Proflavine: Another acridine derivative used as a disinfectant.

Acridine Orange: A dye used in biological staining.

Uniqueness

N’-acridin-9-yl-4-chlorobenzohydrazide is unique due to its specific structure, which allows it to inhibit BACE-1 effectively. This property makes it a promising candidate for the development of therapeutic agents for neurodegenerative diseases .